3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine

• IUPAC Name: 3-(4-methylpiperidin-1-yl)-6-piperazin-1-ylpyridazine
• InChI: InChI=1S/C14H23N5/c1-12-4-8-18(9-5-12)13-2-3-14(17-16-13)19-10-6-15-7-11-19/h2-3,12,15H,4-11H2,1H3
• InChI Key: NXIFOAFRANLJBK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NN=C(C=C2)N3CCNCC3
• Molecular Formula: C14H23N5
• Molecular Weight: 261.37 g/mol

Description

3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine, also known as MPPZ, is a synthetic chemical compound that has been studied for its potential applications in scientific research. This compound has a unique structure that makes it a useful tool for studying various biochemical and physiological processes. MPPZ has been used to study a variety of topics, including enzyme kinetics, protein folding, and drug metabolism.

Scientific Research Applications

3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine has been used in a variety of scientific research applications. It has been used to study enzyme kinetics, protein folding, and drug metabolism. In particular, 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine has been used to study the binding of enzymes to their substrates, as well as the effects of different drugs on the activity of enzymes. Additionally, 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine has been used to study the effects of pH on enzyme activity, as well as the effects of different drugs on the folding of proteins.

Mechanism of Action

The mechanism of action of 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine is not fully understood, but it is believed to involve the formation of a reversible covalent bond between the piperazine and the piperidine moieties. This covalent bond is believed to be responsible for the binding of enzymes to their substrates, as well as for the effects of different drugs on the activity of enzymes. Additionally, the covalent bond is thought to be responsible for the effects of pH on enzyme activity, as well as the effects of different drugs on the folding of proteins.
Biochemical and Physiological Effects
3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as the enzyme responsible for the breakdown of dopamine. Additionally, 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine has been shown to have an effect on the folding of proteins, as well as the binding of enzymes to their substrates.

Advantages and Limitations for Lab Experiments

The use of 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine in laboratory experiments has a number of advantages. It is a relatively inexpensive compound that can be synthesized in high yields. Additionally, it has a wide range of applications, making it a versatile tool for scientific research. However, there are also some limitations to its use in laboratory experiments. For example, the covalent bond formed between the piperazine and the piperidine moieties is reversible, meaning that the effects of 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine on enzymes and proteins may not be permanent. Additionally, the effects of 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine on enzymes and proteins may vary depending on the pH of the environment.

Future Directions

The potential applications of 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine are numerous and varied. One potential application is in the development of new drugs that target specific enzymes or proteins. Additionally, 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine could be used to study the effects of different drugs on the folding of proteins, as well as the effects of pH on enzyme activity. Additionally, 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine could be used to study the effects of different drugs on the binding of enzymes to their substrates. Finally, 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine could be used to study the effects of different drugs on the activity of enzymes.

Synthesis Methods

3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine can be synthesized using a variety of methods. One of the most common methods is the Mitsunobu reaction, which involves the reaction of a phenylpiperazine with a methylpiperidine in the presence of an acid or base catalyst. This reaction produces the desired 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine product in high yields. Other methods, such as the Biginelli reaction, can also be used to synthesize 3-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyridazine.